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Compound of Interest

2,4,5-Trimethylaniline
Compound Name:
hydrochloride

cat. No.: B1235971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,5-trimethylaniline
hydrochloride, a chemical compound of interest in various industrial and research settings.
This document details its chemical structure, physicochemical properties, synthesis, and
toxicological profile, with a focus on data presentation and experimental methodologies
relevant to a scientific audience.

Chemical Identity and Structure

2,4,5-Trimethylaniline hydrochloride is the hydrochloride salt of 2,4,5-trimethylaniline, an
aromatic amine. The presence of the hydrochloride moiety increases the compound's stability
and water solubility compared to its free base form.

The chemical structure of the cation, 2,4,5-trimethylanilinium, is characterized by a benzene
ring substituted with three methyl groups at positions 2, 4, and 5, and an ammonium group at
position 1.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 2,4,5-trimethylaniline and its hydrochloride
salt is presented in the table below. This data is crucial for its handling, characterization, and
application in experimental settings.
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Property

Value

Reference

Chemical Name

2,4,5-Trimethylaniline
hydrochloride

Pseudocumidine
hydrochloride, 1-Amino-2,4,5-

Synonyms 1][2
ynony trimethylbenzene [1i2]

hydrochloride

CAS Number 21436-97-5 [1]

Molecular Formula CoH14CIN [3]

Molecular Weight 171.67 g/mol [3]

Appearance Light brown solid [4]

Melting Point 235 °C [1]

- _ 413.2 °C at 760 mmHg (for the

Boiling Point [5]
free base)

Solubility Sparingly soluble in water [4]

Spectroscopic Data:

e IHNMR, 8C NMR, IR, and Mass Spectrometry data for the free base, 2,4,5-trimethylaniline,
are available and crucial for its structural confirmation. This data can be accessed through

various chemical databases.

Synthesis and Experimental Protocols

While 2,4,5-trimethylaniline hydrochloride is commercially available, a common synthetic

route involves a two-step process starting from pseudocumene (1,2,4-trimethylbenzene). The

general workflow is nitration followed by reduction.

Experimental Workflow: Synthesis of 2,4,5-
Trimethylaniline Hydrochloride
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Step 1: Nitration

Pseudocumene (1,2,4-Trimethylbenzene)

Nitrating Mixture (HNO3/H2S0a4)

Nitration
Y

2,4,5-Trimethylnitrobenzene

Step 2: Reduction

2,4,5-Trimethylnitrobenzene

Reducing Agent (e.g., Fe/HCI or H2/Catalyst)

Reduction
\i

2,4,5-Trimethylaniline

Step 3: Salt Formation

2,4,5-Trimethylaniline Hydrochloric Acid (HCI)

Acidification

y

4

2,4,5-Trimethylaniline Hydrochloride

Click to download full resolution via product page

Caption: Synthetic workflow for 2,4,5-trimethylaniline hydrochloride.

© 2025 BenchChem. All rights reserved.

3/

10 Tech Support


https://www.benchchem.com/product/b1235971?utm_src=pdf-body-img
https://www.benchchem.com/product/b1235971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Experimental Protocol (Adapted from similar
syntheses)

Step 1: Nitration of Pseudocumene

e To a stirred mixture of pseudocumene in a suitable solvent, slowly add a pre-cooled nitrating
mixture (a combination of concentrated nitric acid and sulfuric acid) while maintaining the
temperature below 10°C to control the exothermic reaction and prevent over-nitration.

o After the addition is complete, continue stirring at a controlled temperature for a specified
period to ensure the reaction goes to completion.

o Carefully pour the reaction mixture over ice and extract the organic layer containing 2,4,5-
trimethylnitrobenzene.

e Wash the organic layer with water and a mild base (e.g., sodium bicarbonate solution) to
remove any residual acid.

« Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate) and remove
the solvent under reduced pressure to obtain the crude nitroaromatic compound.

Step 2: Reduction of 2,4,5-Trimethylnitrobenzene
o Dissolve the crude 2,4,5-trimethylnitrobenzene in a suitable solvent (e.g., ethanol).

e Add areducing agent. Acommon and effective method is the use of iron powder in the
presence of a catalytic amount of hydrochloric acid.[6] Alternatively, catalytic hydrogenation
using a palladium or nickel catalyst can be employed.[7]

o Heat the reaction mixture to reflux for several hours until the reduction is complete, which
can be monitored by thin-layer chromatography (TLC).

o After completion, filter the hot reaction mixture to remove the iron salts or catalyst.

o Neutralize the filtrate with a base (e.g., sodium carbonate) and extract the product, 2,4,5-
trimethylaniline, with an organic solvent.
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» Dry the organic extract and remove the solvent to yield the crude free base.

Step 3: Formation of the Hydrochloride Salt

Dissolve the crude 2,4,5-trimethylaniline in a suitable organic solvent (e.g., isopropanol or
diethyl ether).

e Slowly add a solution of hydrochloric acid (e.g., isopropanolic HCI) to the stirred solution.
e The hydrochloride salt will precipitate out of the solution.
» Cool the mixture to maximize precipitation and then collect the solid product by filtration.

o Wash the collected solid with a cold solvent and dry it under vacuum to obtain 2,4,5-
trimethylaniline hydrochloride.

Applications in Research and Industry

Historically, 2,4,5-trimethylaniline has been primarily used as an intermediate in the synthesis
of dyes.[1] It was a component in the production of Ponceau 3R, a red azo dye.[1] Its use in the
pharmaceutical and agrochemical industries is limited, with some mention of its potential as an
intermediate for herbicides and insecticides.[5] In a research context, it has been noted as a
potential inhibitor of adenyl cyclase.

Biological Activity and Toxicological Profile

The most significant aspect of 2,4,5-trimethylaniline's biological profile is its carcinogenicity and
genotoxicity. It has been classified as a substance that can cause cancer.[2]

Carcinogenicity and Mutagenicity

Studies have shown that 2,4,5-trimethylaniline is carcinogenic in animal models, inducing
tumors in the liver and lungs of rats and mice.[2] It is also mutagenic in the Salmonella
typhimurium assay (Ames test) with metabolic activation, indicating that its metabolites are the
ultimate mutagens.[2]

Proposed Mechanism of Carcinogenicity
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The carcinogenicity of 2,4,5-trimethylaniline is believed to be initiated by its metabolic activation
in the liver. This process involves cytochrome P450 enzymes, which are a major family of
enzymes involved in drug metabolism.[3][8]
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Caption: Proposed signaling pathway for the carcinogenicity of 2,4,5-trimethylaniline.
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The metabolic activation pathway is thought to proceed as follows:

Phase | Metabolism: 2,4,5-trimethylaniline is oxidized by cytochrome P450 enzymes in the
liver to form N-hydroxylated metabolites.[9]

o Activation: These N-hydroxylated intermediates can be further activated, for example, by
sulfation or acetylation, to form highly reactive electrophilic species.

o DNA Adduct Formation: These reactive species can then covalently bind to cellular
macromolecules, including DNA, to form DNA adducts.

o Mutation and Carcinogenesis: The formation of DNA adducts can lead to mutations in critical
genes that control cell growth and division. An accumulation of these mutations can result in
uncontrolled cell proliferation and, ultimately, tumor formation.

Safety and Handling

2,4,5-Trimethylaniline hydrochloride is a hazardous substance and should be handled with
appropriate safety precautions in a laboratory setting. It is toxic if swallowed, in contact with
skin, or if inhaled. It is also suspected of causing cancer. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

2,4,5-Trimethylaniline hydrochloride is a chemical with a well-defined structure and
properties. Its primary utility has been in the chemical industry as a dye intermediate. However,
its significant toxicological profile, particularly its carcinogenicity driven by metabolic activation,
makes it a compound that requires careful handling and consideration in any application. For
researchers in toxicology and drug development, it serves as a model compound for studying
the mechanisms of aromatic amine-induced carcinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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